Cas no 101101-71-7 (N-benzyl-1H-indazole-3-carboxamide)

N-benzyl-1H-indazole-3-carboxamide structure
101101-71-7 structure
Product Name:N-benzyl-1H-indazole-3-carboxamide
CAS No:101101-71-7
MF:C15H13N3O
MW:251.283222913742
CID:4505554
PubChem ID:7595067
Update Time:2025-04-24

N-benzyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxamide, N-(phenylmethyl)-
    • N-benzyl-1H-indazole-3-carboxamide
    • F2491-0018
    • SCHEMBL952028
    • 101101-71-7
    • AKOS001320293
    • AKOS008928321
    • Z31478552
    • Inchi: 1S/C15H13N3O/c19-15(16-10-11-6-2-1-3-7-11)14-12-8-4-5-9-13(12)17-18-14/h1-9H,10H2,(H,16,19)(H,17,18)
    • InChI Key: DRHKBMTWDVYDPG-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C(NCC2=CC=CC=C2)=O)=N1

Computed Properties

  • Exact Mass: 251.105862g/mol
  • Monoisotopic Mass: 251.105862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 251.28g/mol
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.8Ų

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